Cas no 2680888-56-4 (2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid
• CAS No: 2680888-56-4
• MF: C₁₄H₁₉NO₆S
• MW: 329.368763208389
• CID: 5665827
• PubChem ID: 157048144
• Update Time: 2025-11-01

2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24035257
• EN300-27729621
• 2-{[(tert-butoxy)carbonyl](4-methanesulfonylphenyl)amino}acetic acid
• 2680888-56-4
• 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid

• Inchi： 1S/C14H19NO6S/c1-14(2,3)21-13(18)15(9-12(16)17)10-5-7-11(8-6-10)22(4,19)20/h5-8H,9H2,1-4H3,(H,16,17)
• InChI Key： SNUURUMPVYHMOI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)N(CC(=O)O)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 329.09330850g/mol
• Monoisotopic Mass: 329.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109Ų

Additional information on 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid

Introduction to 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid (CAS No. 2680888-56-4)

2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680888-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including its (tert-butoxy)carbonyl and (4-methanesulfonylphenyl)amino functional groups, contribute to its reactivity and utility in various synthetic pathways.

The (tert-butoxy)carbonyl group, commonly referred to as Boc, is a protecting group widely used in peptide synthesis to safeguard the amine functionality during subsequent chemical modifications. This group is particularly valuable in multi-step syntheses where selective protection and deprotection are critical. On the other hand, the (4-methanesulfonylphenyl)amino moiety introduces a bulky, electron-withdrawing substituent that can influence the electronic properties and binding interactions of the molecule. Such structural elements are often engineered to enhance solubility, stability, and target specificity in pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid has emerged as a promising candidate in this context. Its unique structural composition makes it a valuable building block for the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming limitations such as poor oral bioavailability and rapid degradation. The presence of both protecting and functional groups in this compound allows for precise control over its reactivity, enabling chemists to tailor its properties for specific applications.

One of the most compelling aspects of 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid is its potential application in the development of targeted therapeutics. The (4-methanesulfonylphenyl)amino group can be strategically positioned within a molecule to enhance binding affinity to biological targets such as enzymes and receptors. This has led to investigations into its use as a precursor for drugs targeting neurological disorders, cancer, and inflammatory conditions. For instance, studies have explored its role in designing molecules that interact with kinases and proteases, which are often implicated in disease pathogenesis.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid due to their ability to streamline synthetic routes and improve yield. By incorporating this compound into synthetic strategies, researchers can achieve more efficient production of complex molecules without compromising on purity or functionality. This efficiency is particularly crucial in industrial settings where cost-effectiveness and scalability are paramount.

Advances in computational chemistry have further enhanced the utility of 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid by enabling virtual screening and molecular modeling studies. These computational approaches allow researchers to predict the behavior of this compound in various biochemical environments, facilitating the design of optimized derivatives with enhanced pharmacological properties. Such simulations have been instrumental in identifying novel drug candidates that leverage the structural advantages offered by this intermediate.

The versatility of 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid also extends to its use in materials science and biotechnology. Beyond pharmaceutical applications, this compound has been explored for its potential in developing advanced materials with tailored functionalities. For example, its incorporation into polymers or coatings can impart specific chemical properties that enhance material performance in industrial or medical settings.

In conclusion, 2-{(tert-butoxy)carbonyl(4-methanesulfonylphenyl)amino}acetic acid (CAS No. 2680888-56-4) represents a significant advancement in synthetic chemistry with broad implications for drug development and material science. Its unique structural features make it an indispensable tool for researchers seeking to create innovative therapeutic agents with improved efficacy and target specificity. As ongoing research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its role as a cornerstone in modern chemical biology.